Cas no 1391732-60-7 (7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine)

• Product Name: 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine
• CAS No: 1391732-60-7
• MF: C₆H₆F₂N₂OS
• MW: 192.186446666718
• CID: 3159980
• PubChem ID: 71306173
• Update Time: 2025-11-07

7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine
• 1391732-60-7

• MDL： MFCD23378404
• Inchi： 1S/C6H6F2N2OS/c7-6(8)2-11-1-3-4(6)12-5(9)10-3/h1-2H2,(H2,9,10)
• InChI Key： VTQMWLSOQGDZJH-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2COCC(C1=2)(F)F

Computed Properties

• Exact Mass: 192.01689032Da
• Monoisotopic Mass: 192.01689032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.4Ų

Additional information on 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine

7,7-Difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine (CAS 1391732-60-7): A Versatile Fluorinated Heterocyclic Compound

The 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine (CAS 1391732-60-7) represents an important class of fluorinated heterocyclic compounds that has gained significant attention in modern pharmaceutical and material science research. This unique molecular structure combines a pyranothiazole core with strategically positioned fluorine atoms, creating a compound with remarkable potential for various applications.

With the increasing demand for fluorinated bioactive molecules in drug discovery, compounds like 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine have become particularly valuable. The presence of two fluorine atoms at the 7-position significantly alters the electronic properties and metabolic stability of the molecule, making it an attractive building block for medicinal chemistry. Researchers are particularly interested in how these structural features influence the compound's potential as a kinase inhibitor scaffold or central nervous system (CNS) drug candidate.

The synthesis of 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine typically involves multi-step organic transformations that carefully construct the fused heterocyclic system. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. The compound's molecular weight of 192.18 g/mol and specific structural features make it suitable for various structure-activity relationship (SAR) studies, particularly in the development of novel therapeutic agents.

Recent studies have explored the potential of 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine derivatives in addressing several medical challenges. The compound's scaffold has shown promise in the design of selective enzyme inhibitors, with particular interest in its application for neurological disorders and metabolic diseases. The fluorine atoms' unique properties contribute to enhanced membrane permeability and target binding affinity, key factors in modern drug design strategies.

Beyond pharmaceutical applications, 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine has attracted attention in materials science. The compound's electronic structure makes it potentially useful in the development of organic electronic materials and fluorescent probes. Researchers are investigating its photophysical properties and potential applications in organic light-emitting diodes (OLEDs) or as molecular sensors for environmental monitoring.

The commercial availability of 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine (CAS 1391732-60-7) has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer the compound with high purity (≥95%) for research purposes, with custom synthesis services available for larger quantities or specific isotopic labeling requirements. Proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain the compound's stability over time.

Analytical characterization of 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound's distinct spectral features facilitate its identification and purity assessment, crucial for research applications where precise molecular characterization is essential.

Regulatory considerations for 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine focus primarily on laboratory safety standards rather than controlled substance regulations. While not classified as hazardous under standard criteria, researchers should follow general precautions for handling organic compounds, including proper ventilation and personal protective equipment. The compound's safety profile makes it accessible for research across multiple jurisdictions.

Future research directions for 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine derivatives may explore their potential in emerging therapeutic areas such as targeted protein degradation or as components of PROTAC molecules. The compound's modular structure allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. Continued investigation of its physicochemical properties will further elucidate structure-property relationships important for rational drug design.

The scientific literature contains numerous references to pyrano[3,4-d]thiazole derivatives and their biological activities, highlighting the importance of this structural motif. Patent databases reveal growing intellectual property activity surrounding 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine and related compounds, particularly in pharmaceutical applications. This trend suggests increasing commercial interest in this chemical space.

For researchers seeking alternatives or complementary structures, several related compounds share similar features with 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine. These include various fluorinated heterocycles and amino-substituted thiazole derivatives, each offering distinct advantages for specific applications. Comparative studies of these structural analogs can provide valuable insights for molecular design strategies.

In conclusion, 7,7-difluoro-6,7-dihydro-4H-pyrano[3,4-d]thiazol-2-amine (CAS 1391732-60-7) represents a versatile and promising compound with wide-ranging potential in pharmaceutical research and materials science. Its unique combination of structural features, including the difluoropyranothiazole core and amino functionality, makes it particularly valuable for modern drug discovery efforts. As research continues to uncover new applications for this molecular scaffold, its importance in chemical and biomedical research is likely to grow significantly in the coming years.